Cas no 1489006-84-9 (1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]-)

• Product Name: 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]-
• CAS No: 1489006-84-9
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 5844368
• PubChem ID: 66201083
• Update Time: 2025-10-21

1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]-
• 2,3-Dimethyl-1-(3-(piperazin-1-yl)azetidin-1-yl)butan-1-one
• 1489006-84-9
• EN300-712087
• AKOS015544399
• 2,3-dimethyl-1-[3-(piperazin-1-yl)azetidin-1-yl]butan-1-one
• CS-0273412

• Inchi： 1S/C13H25N3O/c1-10(2)11(3)13(17)16-8-12(9-16)15-6-4-14-5-7-15/h10-12,14H,4-9H2,1-3H3
• InChI Key： YSEYSHGADHTDRH-UHFFFAOYSA-N
• SMILES： C(N1CC(N2CCNCC2)C1)(=O)C(C)C(C)C

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 377.3±37.0 °C(Predicted)
• pka: 9.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]-

Chemical Profile of 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- (CAS No. 1489006-84-9)

The compound 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]-, identified by its CAS number 1489006-84-9, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric moieties, making it a subject of considerable interest for medicinal chemists and biologists alike. The structural framework of this molecule combines a 2,3-dimethylbutanone backbone with a piperazine-substituted azetidine ring, creating a unique scaffold that may confer distinct biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the piperazine moiety in particular is noteworthy, as piperazine derivatives are widely recognized for their versatility in medicinal chemistry. Piperazine-based structures are commonly found in drugs targeting neurological disorders, antihistamines, and antimicrobial agents. The incorporation of a piperazine group into the azetidine ring of 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- introduces additional conformational flexibility and potential for interaction with biological targets.

The azetidine ring itself is another key structural feature that contributes to the compound's complexity and potential functionality. Azetidine derivatives have been explored in various pharmacological contexts due to their ability to mimic natural amino acid structures while maintaining distinct chemical properties. This dual functionality makes 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- a promising candidate for further investigation into its pharmacological profile.

In the context of current research, the synthesis and characterization of this compound have opened up new avenues for exploring its biological activity. Studies have begun to investigate its potential interactions with enzymes and receptors relevant to therapeutic intervention. Preliminary findings suggest that the molecule may exhibit properties suitable for applications in central nervous system disorders, where both piperazine and azetidine functionalities could play crucial roles in modulating neuronal activity.

The synthesis of 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. The integration of the 2,3-dimethylbutanone core with the piperazine-substituted azetidine necessitates careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to these types of molecules, facilitating their use in downstream applications.

From a biochemical perspective, the unique structural features of this compound make it an intriguing subject for mechanistic studies. The interplay between the dimethylbutanone moiety, the piperazine group, and the azetidine ring could influence both physical properties such as solubility and metabolic stability, as well as biological interactions. Understanding these relationships is crucial for optimizing the compound's therapeutic potential and ensuring its efficacy in vivo.

Future research directions may focus on exploring analogs of 1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- to identify more potent or selective derivatives. By modifying substituents on the piperazine or azetidine rings, researchers can fine-tune the pharmacological properties of the molecule. Additionally, computational studies using molecular modeling techniques could provide valuable insights into how this compound interacts with biological targets at an atomic level.

The development of new pharmaceuticals relies heavily on access to well-characterized chemical entities like CAS No. 1489006-84-9. This compound exemplifies how combining different pharmacophoric units can yield novel molecules with unique properties suitable for addressing unmet medical needs. As research continues to uncover new applications for this class of compounds, their importance in drug discovery is likely to grow.

In summary,1-Butanone, 2,3-dimethyl-1-[3-(1-piperazinyl)-1-azetidinyl]- represents a fascinating molecular entity with significant potential in pharmaceutical research. Its complex structure and multifaceted functional groups make it a valuable tool for exploring new therapeutic strategies. As scientific understanding advances，this compound will continue to be a focus of interest for researchers seeking innovative solutions in medicine.